Cas no 67874-75-3 (4-allyl-5-(tert-butyl)-2-methoxyphenol)

• Product name: 4-allyl-5-(tert-butyl)-2-methoxyphenol
• CAS No: 67874-75-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 967481
• PubChem ID: 105902

4-allyl-5-(tert-butyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-allyl-5-(tert-butyl)-2-methoxyphenol
• 67874-75-3
• NS00055800
• EINECS 267-503-7
• Phenol, 5-(1,1-dimethylethyl)-2-methoxy-4-(2-propenyl)-
• DTXSID90886991
• SCHEMBL17965867
• Phenol, 5-(1,1-dimethylethyl)-2-methoxy-4-(2-propen-1-yl)-
• DNDJANVQFAOBRN-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H20O2/c1-6-7-10-8-13(16-5)12(15)9-11(10)14(2,3)4/h6,8-9,15H,1,7H2,2-5H3
• InChI Key： DNDJANVQFAOBRN-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=C(C=C1CC=C)OC)O

Computed Properties

• Exact Mass: 220.146
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 314.9°C at 760 mmHg
• Flash Point: 120.9°C
• Refractive Index: 1.513

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols